Cas no 894064-31-4 (N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894064-31-4
• MF: C₂₀H₁₆FN₅OS
• MW: 393.437345504761
• CID: 6494731
• Update Time: 2025-05-30

N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• N-(4-fluorophenyl)-2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide

• Inchi： 1S/C20H16FN5OS/c1-13-2-4-14(5-3-13)17-10-11-18-23-24-20(26(18)25-17)28-12-19(27)22-16-8-6-15(21)7-9-16/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： GISBYGGYYLTRSC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(C)C=C1)=N2

Additional information on N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894064-31-4)

The compound N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894064-31-4) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazolo[4,3-b]pyridazine core, has attracted attention for its versatile applications. Researchers are particularly interested in its sulfanylacetamide moiety, which is known to enhance bioactivity and selectivity in target interactions.

In recent years, the demand for triazolopyridazine derivatives has surged due to their role in developing novel therapeutics. This compound, with its 4-fluorophenyl and 4-methylphenyl substituents, offers a promising scaffold for drug discovery. Its CAS No. 894064-31-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. The compound's potential as a kinase inhibitor or enzyme modulator is a hot topic among researchers, aligning with the current focus on precision medicine and targeted therapies.

The synthesis of N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions, including cyclization and thioether formation. Its molecular weight and logP values suggest favorable pharmacokinetic properties, making it a candidate for further preclinical studies. The compound's solubility and stability under physiological conditions are also critical factors under investigation, as these properties determine its suitability for in vivo applications.

From an industrial perspective, CAS No. 894064-31-4 is gaining traction in the agrochemical sector. Its structural features, such as the fluorophenyl group, are associated with enhanced pesticidal activity. This aligns with the global push for sustainable agriculture and eco-friendly pest control solutions. Companies are exploring its potential as a biodegradable alternative to traditional pesticides, addressing consumer concerns about environmental impact.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide. These methods ensure purity and confirm its structural integrity, which is crucial for regulatory compliance. The compound's spectral data is often shared in research publications, facilitating collaboration and accelerating innovation in the field.

In conclusion, N-(4-fluorophenyl)-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894064-31-4) represents a compelling area of study for both academic and industrial researchers. Its multifaceted applications, from drug development to agrochemical innovation, underscore its importance in modern science. As interest in triazolopyridazine chemistry grows, this compound is poised to play a pivotal role in advancing sustainable and targeted solutions for global challenges.